Cas no 2580221-50-5 (2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid
• CAS No: 2580221-50-5
• MF: C₁₆H₂₂FNO₄
• MW: 311.348588466644
• CID: 5661865
• PubChem ID: 165887522
• Update Time: 2025-10-24

2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27725197
• 2580221-50-5
• 2-{[(tert-butoxy)carbonyl]amino}-4-butyl-6-fluorobenzoic acid
• 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid

• Inchi： 1S/C16H22FNO4/c1-5-6-7-10-8-11(17)13(14(19)20)12(9-10)18-15(21)22-16(2,3)4/h8-9H,5-7H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： TXYFIEOETWICEA-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)CCCC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.15328635g/mol
• Monoisotopic Mass: 311.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid

Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid (CAS No. 2580221-50-5)

2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid (CAS No. 2580221-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a fluorobenzoic acid backbone with a tert-butoxycarbonyl (Boc) protecting group, making it a versatile intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, particularly for its potential as a bioactive scaffold or prodrug candidate. Its fluorine substitution enhances metabolic stability, a property highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid has surged, driven by trends in precision medicine and sustainable agrochemicals. A common query among scientists is: "How does fluorination improve the bioavailability of pharmaceutical intermediates?" The answer lies in the compound's ability to resist enzymatic degradation while maintaining optimal lipophilicity. This makes it a valuable tool for designing next-generation therapeutics, especially in oncology and CNS disorders.

The synthesis of CAS No. 2580221-50-5 typically involves multi-step organic reactions, including Boc protection and selective fluorination. One frequently searched question is: "What are the optimal conditions for Boc deprotection in fluorinated benzoic acids?" Studies suggest that mild acidic conditions (e.g., trifluoroacetic acid) effectively remove the Boc group without compromising the fluoroaromatic core. Such insights are critical for industrial-scale production, where yield and purity are paramount.

From an SEO perspective, terms like "Boc-protected fluorobenzoic acid derivatives" and "4-butyl-6-fluoro substituted drug intermediates" align with current search trends in organic chemistry forums. The compound's role in peptide coupling and enzyme inhibition studies further boosts its relevance. Notably, its low toxicity profile (as per preliminary assays) makes it a safer alternative to traditional halogenated analogs, addressing growing concerns about green chemistry.

In agrochemical applications, 2-{(tert-butoxy)carbonylamino}-4-butyl-6-fluorobenzoic acid is investigated for its herbicidal and fungicidal properties. Searches like "fluorinated benzoic acids in crop protection" reflect industry interest. The butyl chain enhances soil mobility, while the fluorine atom increases target specificity—a combination that could reduce environmental runoff compared to conventional pesticides.

Analytical characterization of this compound often involves HPLC-MS and NMR spectroscopy, with users frequently asking: "How to distinguish between regioisomers in fluorinated Boc-amino acids?" Advanced techniques like 2D NMR (e.g., HSQC, HMBC) are recommended for unambiguous assignment. These methodologies are essential for quality control in contract research organizations (CROs).

In conclusion, CAS No. 2580221-50-5 exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and material science ensures its place in cutting-edge research. As synthetic methodologies evolve, so too will its applications—potentially unlocking answers to today's challenges in drug resistance and sustainable agriculture.